N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide

• IUPAC Name: N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
• InChI: InChI=1S/C13H17N3O2S/c1-9-6-16(7-10(2)18-9)8-12(17)15-13-11(5-14)3-4-19-13/h3-4,9-10H,6-8H2,1-2H3,(H,15,17)
• InChI Key: JWJHVRLALUGUFI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(=O)NC2=C(C=CS2)C#N
• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol

Description

N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide, also known as CTAM, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CTAM belongs to the class of acetylcholine esterase inhibitors, which are compounds that inhibit the breakdown of the neurotransmitter acetylcholine in the brain.

Mechanism of Action

N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide works by inhibiting the activity of acetylcholine esterase, an enzyme that breaks down acetylcholine in the brain. By inhibiting this enzyme, N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide increases the availability of acetylcholine in the brain, leading to improved cognitive function and memory retention. N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide has been shown to have a number of biochemical and physiological effects, including increased levels of acetylcholine in the brain, improved cognitive function and memory retention, and neuroprotective effects. N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is its relatively simple synthesis method, which allows for large-scale production of the compound. N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide has also been shown to have low toxicity, making it a safe compound for use in lab experiments. However, one limitation of N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide. One area of focus is the development of more potent and selective acetylcholine esterase inhibitors, which may have greater therapeutic potential than N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide. Another area of focus is the development of N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide analogs with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide, as well as its potential for the treatment of other neurological disorders.

Synthesis Methods

The synthesis of N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide involves the reaction between 2-(2,6-dimethylmorpholin-4-yl)acetic acid and 3-bromo-2-cyanot hiophene in the presence of a base such as potassium carbonate. The resulting product is then subjected to a reaction with thionyl chloride to yield the final product, N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide. The synthesis method is relatively simple and has been optimized for high yield and purity.

Scientific Research Applications

N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide has been shown to have potential as a therapeutic agent in the treatment of Alzheimer's disease, which is characterized by the loss of acetylcholine-producing neurons in the brain. N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide inhibits the breakdown of acetylcholine, thus increasing the availability of the neurotransmitter in the brain. This leads to improved cognitive function and memory retention. N-(3-cyanothiophen-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide has also been studied for its potential in the treatment of other neurological disorders such as Parkinson's disease and schizophrenia.